N-{2-[1-methyl-5-(propanoylamino)-1H-benzimidazol-2-yl]ethyl}benzamide

• Molecular Formula: C20H22N4O2
• Molecular Weight: 350.4 g/mol
• IUPAC Name: N-[2-[1-methyl-5-(propanoylamino)benzimidazol-2-yl]ethyl]benzamide
• InChI: InChI=1S/C20H22N4O2/c1-3-19(25)22-15-9-10-17-16(13-15)23-18(24(17)2)11-12-21-20(26)14-7-5-4-6-8-14/h4-10,13H,3,11-12H2,1-2H3,(H,21,26)(H,22,25)
• InChI Key: YMKTWTPLEKVXGI-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC2=C(C=C1)N(C(=N2)CCNC(=O)C3=CC=CC=C3)C

Description

N-[2-(1-METHYL-5-PROPANAMIDO-1H-1,3-BENZODIAZOL-2-YL)ETHYL]BENZAMIDE is a synthetic compound that belongs to the class of benzodiazole derivatives. These compounds are known for their diverse biological activities and potential therapeutic applications. The structure of this compound includes a benzodiazole ring, which is a fused heterocyclic system containing both benzene and diazole rings, and an amide linkage, which is a common functional group in many biologically active molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[2-(1-METHYL-5-PROPANAMIDO-1H-1,3-BENZODIAZOL-2-YL)ETHYL]BENZAMIDE typically involves